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Flavonoids
Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.

8-O-methylated flavonoids
Flavones
Flavonoid-7-O-glycosides
Flavonoid O-glycosides
O-methylated flavonoids
Flavonoid-7-O-glucuronides
Flavans
Flavonoid glycosides
8-prenylated flavanones
8-prenylated flavones
7-O-methylated flavonoids
Flavonoid-3-O-glycosides
Biflavonoids and polyflavonoids
Pyranoflavonoids
4'-O-methylated flavonoids
Flavonols
Flavanonols
Hydroxyflavonoids
Anthocyanidins
6-prenylated flavones
3'-O-methylated flavonoids
Flavonoid O-glucuronides
Catechin gallates
Anthocyanidin-3-O-glycosides
Flavonoid 8-C-glycosides
3'-prenylated flavanones
Flavonoid-8-O-glucuronides
Flavan-3-ols
6-O-methylated flavonoids
Epigallocatechins
Flavanones
3-O-methylated flavonoids
Catechins
Flavonoid C-glycosides
Flavonoid 3-O-p-coumaroyl glycosides
3'-prenylated flavones
2'-O-methylated flavonoids
Flav-3-enes
Anthocyanidin-5-O-glycosides
8-prenylated flavans
Furanoflavones
5-O-methylated flavonoids
3-prenylated flavones
2'-prenylated flavans
6-prenylated flavanones
Flavonoid-8-O-glycosides
7-hydroxyflavonoids
Rotenoid O-glycosides
Flavonoid-3-O-glucuronides
Aurone O-glycosides
Furanoflavonoids and dihydrofuranoflavonoids
2'-prenylated flavones
Leucoanthocyanidins
3'-prenylated flavans
3-sulfated flavonoids
Flavan-4-ols
Sulfated flavonoids
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(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
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Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
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Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
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Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
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Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...